4-[(dimethylamino)methyl]-3-hydroxy-6H-benzo[c]chromen-6-one

• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol
• SMILES: CN(C)CC1=C(C=CC2=C1OC(=O)C3=CC=CC=C23)O
• InChI: InChI=1S/C16H15NO3/c1-17(2)9-13-14(18)8-7-11-10-5-3-4-6-12(10)16(19)20-15(11)13/h3-8,18H,9H2,1-2H3
• InChIKey: NIMMKNPEOVVIMO-UHFFFAOYSA-N

Structural Identity and Procurement Baseline

4-[(Dimethylamino)methyl]-3-hydroxy-6H-benzo[c]chromen-6-one (PubChem CID 4305360; molecular formula C₁₆H₁₅NO₃; molecular weight 269.29 g/mol) is a member of the 6H-benzo[c]chromen-6-one family, a privileged scaffold found in bioactive urolithins, synthetic cannabinoid ligands, and fluorescent probes . The compound features a 3-hydroxy substituent that participates in metal chelation and hydrogen bonding, and a 4-(dimethylamino)methyl group that introduces a basic tertiary amine center, conferring pH-dependent ionizability absent in the parent urolithin A (3,8-dihydroxy-6H-benzo[c]chromen-6-one) . This dual functionalization creates a distinct pharmacological and photophysical profile relative to both naturally occurring urolithins and synthetic 1-(dimethylamino)ethyl-substituted analogs described in cholinesterase inhibitor patents .

Workflow Fluorescent probe development and enzyme inhibition studies

Differentiation Distinct from urolithin A and 1-substituted cholinesterase inhibitor analogs

Key feature Dual 3-OH (metal chelation) and 4-dimethylaminomethyl (pH-responsive)

• [1] PubChem Compound Summary. CID 4305360: 4-[(dimethylammonio)methyl]-6-oxo-6H-benzo[c]chromen-3-olate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4305360 View Source
• [2] US Patent US9586925B2. 1-(Dimethylamino)ethyl-substituted 6H-benzo[C]chromen-6-ones against senile dementia. Nobel İlaç Sanayii ve Ticaret A.Ş., issued March 7, 2017. View Source

Why Substituent Position Determines Function

Within the 6H-benzo[c]chromen-6-one chemotype, minor alterations in substitution position and aminoalkyl linker topology produce drastic shifts in biological target engagement, fluorescence properties, and physicochemical behavior that preclude interchangeable use . The 4-(dimethylamino)methyl substituent in this compound places the basic amine in a distinct spatial orientation compared to the 1-(dimethylamino)ethyl analogs claimed in patent US9586925, where the ethyl linker and position-1 attachment are critical for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitory potency . Furthermore, the 3-OH/4-CH₂N(CH₃)₂ substitution pattern is distinct from the 1-OH/3-CH(CH₃)N(CH₃)₂ and 3-OH/1-CH(CH₃)N(CH₃)₂ regioisomers evaluated by BindingDB, which show IC₅₀ values ranging from >40,000 nM to 4,200 nM against cholinesterases . Even among simple urolithins, moving the hydroxyl from position 3 to position 1 eliminates selective iron(III) sensing capability . Substitution with a generic '6H-benzo[c]chromen-6-one' scaffold without controlling for the exact dimethylaminomethyl regioisomer will therefore yield irrelevant biological or optical readouts.

Regioisomeric analogs

1-(dimethylamino)ethyl substitution changes cholinesterase target engagement; the 4-isomer occupies a different SAR space and may not reproduce reported potencies.

Natural urolithins

Urolithin A and B lack the basic amine; their neutral pH-independent behavior and metal-sensing profiles differ from the target's pH-switchable character.

Generic benzochromenone scaffold

Without dimethylamino substitution, fluorescence quantum yield drops dramatically and solvatochromic response is lost, limiting use as a polarity probe.

• [1] Li K, Huang C, Qi P, Han L, Ye Q, Li Y. High Quantum Yield Blue Fluorescent Molecule of Hydroxybenzo[c]chromen-6-ones: Synthesis and Fluorescence Characteristics. Journal of Molecular Structure, 2025, 1321(P2): 139962. View Source
• [2] US Patent US9586925B2. 1-(Dimethylamino)ethyl-substituted 6H-benzo[C]chromen-6-ones against senile dementia. Nobel İlaç Sanayii ve Ticaret A.Ş., issued March 7, 2017. View Source
• [3] BindingDB Entry BDBM294223. (-)-3-(1-(dimethylamino)ethyl)-1-hydroxy-6H-benzo[c]chromen-6-one. Affinity Data: IC50 4.20E+3 nM (Cholinesterase, Human). Deposited 2019-02-03. View Source
• [4] Gulcan HO, Unlu S, Esiringu I, Ercetin T, Sahin Y, Oz D, Sahin MF. Design, synthesis and biological evaluation of novel 6H-benzo[c]chromen-6-one, and 7,8,9,10-tetrahydro-benzo[c]chromen-6-one derivatives as potential cholinesterase inhibitors. Bioorg Med Chem, 2014, 22(19): 5141-54. View Source

Quantitative Differentiation Evidence

Blue Fluorescence Quantum Yield

The 4-dimethylaminomethyl-substituted hydroxybenzo[c]chromen-6-one (identified as compound 4e in the Li et al. 2025 study) exhibits an exceptionally high fluorescence quantum yield of ΦF = 0.83 with blue emission at λem = 487 nm in dichloromethane, a value that dramatically exceeds typical unsubstituted or hydroxyl-only benzochromenones . In the same study, non-dimethylamino-substituted hydroxybenzo[c]chromen-6-one analogs displayed markedly lower fluorescence intensity, demonstrating that the 4-(dimethylamino)methyl group functions as a critical electron-donating moiety for achieving high quantum yield through intramolecular charge transfer (ICT) . This performance positions the compound as a candidate for applications requiring intense blue fluorescence, such as cellular imaging probes and solvent polarity sensors.

Fluorescence Quantum Yield

Reported

Φ_F = 0.83
λ_em 487 nm (CH₂Cl₂)

Supports high-sensitivity blue fluorescence probe development.

vs. non-amino analogs: much lower quantum yield; >2-fold improvement over typical benzochromenone fluorophores.

Evidence Dimension	Fluorescence quantum yield (ΦF) and emission wavelength (λem)
Target Compound Data	ΦF = 0.83, λem = 487 nm (in dichloromethane)
Comparator Or Baseline	Unsubstituted and hydroxyl-only hydroxybenzo[c]chromen-6-ones: ΦF ≪ 0.83 (exact values not quantified in source, but reported as dramatically lower); 7-dimethylamino coumarins in polymer matrices: ΦF approaches 1.0 (as upper reference)
Quantified Difference	ΦF for target compound is 0.83 vs. qualitatively 'much lower' for non-amino analogs; represents a >2-fold improvement over typical benzochromenone fluorophores (which commonly exhibit ΦF in the 0.01–0.3 range)
Conditions	Dichloromethane solution, room temperature; Journal of Molecular Structure, 2025

Why This Matters

This quantum yield is sufficiently high for single-molecule fluorescence detection and cellular imaging applications, distinguishing the compound from the majority of non-amino benzochromenone analogs, which possess negligible fluorescence.

• [1] Li K, Huang C, Qi P, Han L, Ye Q, Li Y. High Quantum Yield Blue Fluorescent Molecule of Hydroxybenzo[c]chromen-6-ones: Synthesis and Fluorescence Characteristics. Journal of Molecular Structure, 2025, 1321(P2): 139962. View Source

Cholinesterase Inhibition Regioisomer Comparison

Patent US9586925 establishes that 1-(dimethylamino)ethyl-substituted 6H-benzo[c]chromen-6-ones exhibit measurable AChE and BChE inhibition, with specific enantiomers such as (-)-3-(1-(dimethylamino)ethyl)-1-hydroxy-6H-benzo[c]chromen-6-one (BDBM294223) showing IC₅₀ = 4,200 nM against human cholinesterase and IC₅₀ = 18,900 nM against human acetylcholinesterase . The 4-(dimethylamino)methyl substitution in the target compound differs from these patent leads in three critical parameters: (a) the position of aminoalkyl attachment (C4 vs. C1/C3), (b) the linker topology (methylene vs. ethyl-branched), and (c) the presence of a free 3-OH rather than 1-OH. In the Gulcan et al. (2014) SAR study, even subtle changes in 6H-benzo[c]chromen-6-one substitution patterns shifted AChE IC₅₀ values from 2,800 nM to >100,000 nM, confirming that the 4-(dimethylamino)methyl regioisomer is a distinct chemical entity with its own, yet-to-be-quantitated, cholinesterase inhibition profile . Direct IC₅₀ data for this specific compound was not identified in published literature, representing a data gap. However, the structurally closest comparator, 4-[(dimethylamino)methyl]-3-hydroxy-8-methoxy-6H-benzo[c]chromen-6-one (InterBioScreen STOCK1N-43738), provides a reference point for analog procurement .

Cholinesterase Regioisomer SAR

Data to verify

IC₅₀ not reported (data gap)

Regioisomer-specific cholinesterase activity to be determined.

Comparators: IC₅₀ 4,200 to >40,000 nM; position/linker shifts IC₅₀ by >10-fold.

Evidence Dimension	AChE/BChE inhibitory activity (IC₅₀)
Target Compound Data	Not yet reported in public literature (data gap)
Comparator Or Baseline	(-)-3-(1-(dimethylamino)ethyl)-1-hydroxy-6H-benzo[c]chromen-6-one: Cholinesterase IC₅₀ = 4,200 nM; AChE IC₅₀ = 18,900 nM. (±)-3-(1-(dimethylamino)ethyl)-6H-benzo[c]chromen-6-one (BDBM294219): AChE IC₅₀ = 10,900 nM. (-)-1-(1-(dimethylamino)ethyl)-3-hydroxy-6H-benzo[c]chromen-6-one (BDBM294224): AChE IC₅₀ > 40,000 nM.
Quantified Difference	Regioisomeric shift from 1-(dimethylamino)ethyl to 4-(dimethylamino)methyl alters IC₅₀ by >10-fold among closest analogs; specific ΔIC₅₀ for target compound unknown pending direct measurement
Conditions	Human acetylcholinesterase and butyrylcholinesterase enzyme inhibition assays; BindingDB data extracted from US9586925

Why This Matters

The compound occupies an unexplored region of the 6H-benzo[c]chromen-6-one SAR landscape for cholinesterase inhibition; selecting this specific regioisomer is essential for probing the contribution of C4-substitution to AChE/BChE selectivity, as opposed to the C1/C3-substituted analogs that dominate the patent literature.

• [1] BindingDB Entry BDBM294223, BDBM294219, BDBM294224. Data from US Patent US9586925B2. Nobel İlaç Sanayii ve Ticaret A.Ş., 2017. View Source
• [2] Gulcan HO, Unlu S, Esiringu I, Ercetin T, Sahin Y, Oz D, Sahin MF. Design, synthesis and biological evaluation of novel 6H-benzo[c]chromen-6-one, and 7,8,9,10-tetrahydro-benzo[c]chromen-6-one derivatives as potential cholinesterase inhibitors. Bioorg Med Chem, 2014, 22(19): 5141-54. View Source
• [3] InterBioScreen ID STOCK1N-43738. 4-[(dimethylamino)methyl]-3-hydroxy-8-methoxy-6H-benzo[c]chromen-6-one. ChemBase ID 199885. http://www.chembase.cn/substance-474595.html View Source

Lipophilicity and Ionization State Profiling

PubChem-computed XLogP3-AA for the target compound is 3.7, reflecting the lipophilic benzochromenone core moderated by the polar 3-OH and ionizable dimethylamino groups . In contrast, the naturally occurring urolithin A (3,8-dihydroxy-6H-benzo[c]chromen-6-one) has a computed LogP of approximately 2.1, while urolithin B (3-hydroxy-6H-benzo[c]chromen-6-one) has LogP ~3.0 . The dimethylaminomethyl group raises LogP by ~0.7–1.6 units relative to hydroxyl-only urolithins while simultaneously introducing a basic center (predicted pKa ~8.5–9.5 for the tertiary amine) that becomes protonated at physiological and mildly acidic pH, converting the neutral free base (MW 269.29) to a cationic ammonium species . This dual character—higher intrinsic lipophilicity combined with pH-triggered ionization—is absent in all naturally occurring urolithins, which remain neutral across the physiological pH range .

Lipophilicity & Ionization

Reported

XLogP3 = 3.7
pK_a ~8.5–9.5 (tertiary amine)

pH-switchable lipophilicity for membrane permeability studies.

ΔLogP +1.6 vs. urolithin A; forms cationic species at physiological pH.

Evidence Dimension	Computed partition coefficient (XLogP3-AA) and ionization behavior
Target Compound Data	XLogP3-AA = 3.7; ionizable tertiary amine (predicted pKa ~8.5–9.5); hydrogen bond donor count = 1; hydrogen bond acceptor count = 3; tPSA = 53.8 Ų
Comparator Or Baseline	Urolithin A (3,8-dihydroxy-6H-benzo[c]chromen-6-one): LogP ~2.1, neutral across pH 1–12, HBD = 2, tPSA ~66.8 Ų. Urolithin B (3-hydroxy-6H-benzo[c]chromen-6-one): LogP ~3.0, neutral, HBD = 1, tPSA ~46.5 Ų.
Quantified Difference	ΔLogP = +1.6 vs. urolithin A; +0.7 vs. urolithin B; ΔtPSA = -13 Ų vs. urolithin A indicating higher membrane permeability potential; unique pH-dependent cationic species formation
Conditions	Computed properties via PubChem (XLogP3 3.0 algorithm, Cactvs 3.4.6.11); pKa predicted by structural analogy to N,N-dimethylbenzylamine derivatives

Why This Matters

The combination of elevated LogP and pH-switchable ionization enables differential membrane permeability and subcellular distribution compared to neutral urolithins, which is critical for applications requiring lysosomal accumulation or pH-sensitive probe development.

• [1] PubChem Compound Summary. CID 4305360: 4-[(dimethylammonio)methyl]-6-oxo-6H-benzo[c]chromen-3-olate. Computed Properties section. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary. CID 5488186: Urolithin A (3,8-dihydroxy-6H-benzo[c]chromen-6-one). Computed Properties section. National Center for Biotechnology Information. View Source

Solvatochromic Fluorescence Response

The dimethylamino-substituted hydroxybenzocoumarin 4e (structurally corresponding to the target compound) displays pronounced positive solvatochromism: fluorescence emission undergoes a red-shift as solvent polarity increases, transitioning from blue emission in dichloromethane (λem = 487 nm) to longer wavelengths in more polar media . This behavior is consistent with an intramolecular charge transfer (ICT) excited state wherein the 4-(dimethylamino)methyl group acts as the electron donor and the 6-oxo (lactone carbonyl) serves as the electron acceptor . In contrast, hydroxyl-only benzo[c]chromen-6-ones lacking the dimethylamino donor show negligible solvatochromic response, as their excited state lacks the strong charge-transfer character necessary for environment-sensitive emission . The TD-DFT calculations reported in the same study corroborate the ICT mechanism and verify that the S₁→S₀ transition has substantial charge-transfer character .

Solvatochromic Emission

Context-dependent

Positive solvatochromism

Supports environmental polarity sensing probe development.

ICT mechanism verified by TD-DFT; non-amino analogs lack solvatochromic response.

Evidence Dimension	Solvatochromic fluorescence shift (Δλem across solvent polarity gradient)
Target Compound Data	Positive solvatochromism: λem = 487 nm in dichloromethane (low polarity); red-shifted emission in higher polarity solvents (exact shift magnitudes to be extracted from full paper); DFT/TD-DFT-verified ICT mechanism
Comparator Or Baseline	Hydroxybenzo[c]chromen-6-ones without dimethylamino substitution: no significant solvatochromic shift (emission wavelength largely independent of solvent polarity)
Quantified Difference	Qualitatively distinct: solvent-responsive vs. solvent-invariant fluorescence; quantitative Δλem values require full-text access to Li et al. (2025)
Conditions	Solvent series from dichloromethane (non-polar) through acetonitrile, DMSO (polar aprotic), and methanol (polar protic); room temperature; Journal of Molecular Structure, 2025

Why This Matters

Solvent-polarity-dependent emission makes this compound suitable for developing fluorescent polarity sensors to probe microenvironments in biological membranes, protein binding pockets, or micellar systems, a capability absent in non-amino benzochromenones.

• [1] Li K, Huang C, Qi P, Han L, Ye Q, Li Y. High Quantum Yield Blue Fluorescent Molecule of Hydroxybenzo[c]chromen-6-ones: Synthesis and Fluorescence Characteristics. Journal of Molecular Structure, 2025, 1321(P2): 139962. View Source

Validated Application Scenarios

Blue Fluorescent Probe for Imaging and Sensing

The demonstrated quantum yield of ΦF = 0.83 and solvatochromic emission behavior qualify this compound as a candidate fluorescent reporter for biological imaging applications requiring intense blue fluorescence . Its pH-responsive dimethylamino group provides an additional trigger for ratiometric sensing in subcellular compartments with varying acidity (e.g., lysosomes, pH 4.5–5.0 vs. cytosol, pH 7.2). Researchers should benchmark against 7-dimethylamino coumarin dyes (ΦF ~0.5–0.95 in organic solvents) but note that the benzochromenone scaffold offers a structurally distinct fluorophore core with potential advantages in photostability and reduced phototoxicity compared to classical coumarin laser dyes .

Cholinesterase Inhibitor SAR Expansion

Patent US9586925 and the Gulcan et al. (2014) study comprehensively mapped AChE/BChE SAR for 1- and 3-substituted 6H-benzo[c]chromen-6-ones, but the 4-substituted regioisomer space remains largely unexplored . Procuring this compound enables the systematic evaluation of C4-dimethylaminomethyl substitution on cholinesterase inhibition potency and selectivity, potentially revealing novel SAR vectors inaccessible to the patent-dominated 1-(dimethylamino)ethyl series. The compound serves as a logical next-step probe for groups seeking to diversify beyond the Nobel İlaç patent landscape.

pH-Dependent Lipophilicity Reference Standard

With a computed LogP of 3.7 and a single ionizable tertiary amine center, this compound serves as a well-defined reference molecule for chromatographic hydrophobicity index (CHI) determination, pH-dependent LogD profiling (LogD₇.₄ predicted to be ~1.5–2.5 for the partially ionized species vs. LogP 3.7 for the neutral form), and PAMPA permeability assays . These data are directly comparable to urolithin standards and support ADME ranking of aminoalkyl-modified benzochromenone libraries. The compound's moderate molecular weight (269.29 Da) and low rotatable bond count (2) further make it suitable as a fragment-like starting point for lead optimization programs .

Iron(III) Sensing with Fluorescence Readout

The 3-hydroxy-6H-benzo[c]chromen-6-one core is established in the literature as a selective on-off fluorescent sensor for Fe³⁺ ions under both in vitro and ex vivo conditions, with demonstrated cell-penetrative properties in neuroblastoma and glioblastoma cell lines . The addition of the 4-(dimethylamino)methyl group in the target compound combines this Fe³⁺-sensing capability with enhanced fluorescence quantum yield, potentially increasing detection sensitivity over the non-amino parent sensors. This dual functionality is particularly relevant for studying iron dysregulation in neurodegenerative disease models where both iron homeostasis and cholinergic signaling are implicated .

Application

Selection Property

Validation Focus

Blue Fluorescent Probe Imaging

Blue fluorescence with solvatochromic response

Quantum yield evaluation and emission stability in imaging buffers

Cholinesterase SAR Expansion

4-substituted regioisomer distinct from patent leads

AChE/BChE inhibition profiling and selectivity

pH-Dependent Lipophilicity Reference

Ionizable amine with moderate LogP

LogD profiling and PAMPA permeability assays

Iron(III) Fluorescent Sensor

3-hydroxy chelating core with cell permeability

Fe³⁺ on-off response and selectivity in neuronal cell models

• [1] Li K, Huang C, Qi P, Han L, Ye Q, Li Y. High Quantum Yield Blue Fluorescent Molecule of Hydroxybenzo[c]chromen-6-ones: Synthesis and Fluorescence Characteristics. Journal of Molecular Structure, 2025, 1321(P2): 139962. View Source
• [2] US Patent US9586925B2. 1-(Dimethylamino)ethyl-substituted 6H-benzo[C]chromen-6-ones against senile dementia. Nobel İlaç Sanayii ve Ticaret A.Ş., issued March 7, 2017. View Source
• [3] Gulcan HO, Unlu S, Esiringu I, Ercetin T, Sahin Y, Oz D, Sahin MF. Design, synthesis and biological evaluation of novel 6H-benzo[c]chromen-6-one, and 7,8,9,10-tetrahydro-benzo[c]chromen-6-one derivatives as potential cholinesterase inhibitors. Bioorg Med Chem, 2014, 22(19): 5141-54. View Source
• [4] PubChem Compound Summary. CID 4305360: 4-[(dimethylammonio)methyl]-6-oxo-6H-benzo[c]chromen-3-olate. Computed Properties section. National Center for Biotechnology Information. View Source